
Technical Profile: 4-(3-
Isocyanopropyl)morpholine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-(3-Isocyanopropyl)morpholine

CAS No.: 32835-58-8

Cat. No.: B1586870

Get Quote

CAS Number: 32835-58-8[1][2]
Executive Summary
4-(3-Isocyanopropyl)morpholine (also known as 3-morpholinopropyl isocyanide) is a

bifunctional building block characterized by a reactive isocyanide (

) terminus tethered to a morpholine ring.[1][2] Unlike simple alkyl isocyanides, this compound
incorporates a tertiary amine (morpholine), which imparts unique solubility profiles and acid-
base properties to its reaction products.

It is primarily employed in Multicomponent Reactions (MCRs)—specifically Ugi and Passerini

reactions—to synthesize peptidomimetics and heterocyclic libraries. The morpholine moiety

acts as a "basic handle," facilitating the purification of reaction products via acid-scavenging

resins or aqueous acid extraction, a critical advantage in high-throughput chemistry.

Chemical Identity & Physical Properties[1][3][4][5][6]
[7][8]
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Property Data

CAS Number 32835-58-8

IUPAC Name 4-(3-Isocyanopropyl)morpholine

Synonyms

3-Morpholinopropyl isocyanide; 3-

Morpholinopropyl isonitrile; 1-Isocyano-3-

morpholinopropane

Molecular Formula

Molecular Weight 154.21 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~105–110 °C (at reduced pressure, est.)[2]

Density ~1.01 g/mL

Functional Groups
Isocyanide (Isocyano), Morpholine (Tertiary

Amine)

Solubility
Soluble in DCM, MeOH, THF, EtOAc; Miscible

with aqueous acid (protonation of morpholine)

Synthesis Methodology
The synthesis of 4-(3-Isocyanopropyl)morpholine typically proceeds via the formylation of

the commercially available precursor 3-morpholinopropylamine, followed by dehydration.

Step-by-Step Protocol
Phase 1: N-Formylation

Reagents: 3-Morpholinopropylamine (CAS 123-00-2), Ethyl formate (solvent/reagent).

Procedure:

Reflux 3-morpholinopropylamine in excess ethyl formate (5–10 equivalents) for 4–12

hours.
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Monitor consumption of amine by TLC or GC-MS.

Remove excess ethyl formate under reduced pressure to yield the N-(3-

morpholinopropyl)formamide intermediate quantitatively.

Phase 2: Dehydration to Isocyanide
Reagents: Phosphorus oxychloride (

), Triethylamine (

), Dichloromethane (DCM) or Toluene.

Procedure:

Dissolve the formamide intermediate in dry DCM at 0°C under inert atmosphere (

).

Add

(3.0 equiv) followed by dropwise addition of

(1.1 equiv). Caution: Exothermic.

Stir at 0°C for 1 hour, then allow to warm to room temperature.

Quench: Pour into ice-cold saturated

solution (keep pH > 8 to prevent hydrolysis of isocyanide).

Extraction: Extract with DCM. Wash organic layer with brine.

Purification: Distillation under high vacuum or flash chromatography (basic alumina or

silica with

doped eluent).

Reaction Workflow Diagram
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Figure 1: Two-step synthesis of 4-(3-Isocyanopropyl)morpholine from primary amine

precursor.

Applications in Drug Discovery[9]
A. The Ugi Four-Component Reaction (U-4CR)
This is the primary application for CAS 32835-58-8. The isocyanide reacts with an amine, an

aldehyde, and a carboxylic acid to form an

-aminoacyl amide (peptidomimetic).

Mechanism: The isocyanide acts as the "C-terminal" equivalent.

Advantage of Morpholine: The morpholine tail in the final product renders the molecule basic.

This allows for "Catch-and-Release" purification:

Run reaction.[3][4][5][6]

Load crude mixture onto a strong cation exchange (SCX) cartridge.

Wash away non-basic impurities (unreacted aldehyde, acid, neutral byproducts).

Elute the morpholine-containing product with ammonia/methanol.

B. The Passerini Three-Component Reaction (P-3CR)
Reacts with an aldehyde and a carboxylic acid to form an

-acyloxy amide. Useful for generating depsipeptide-like libraries.

C. Metal Coordination Chemistry
Isocyanides are strong
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-donor and

-acceptor ligands. The morpholine tail allows for the design of water-soluble metal complexes
(e.g., Technetium-99m or Rhenium complexes) used in radiopharmaceuticals, where the
morpholine aids in pharmacokinetics and renal clearance.

Mechanistic Pathway (Ugi Reaction)
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Figure 2: Mechanistic flow of the Ugi reaction utilizing the morpholino-isocyanide.

Safety & Handling Protocols
Warning: Isocyanides are notorious for their foul, pervasive odor (often described as "Godzilla's

gym sock").
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Odor Control:

Containment: Handle strictly in a well-ventilated fume hood.

Glassware: Rinse all glassware with an oxidant solution (bleach or acidic

) before removing it from the hood. This oxidizes the isocyanide to the odorless
isocyanate.

Toxicity:

While specific tox data for this derivative is limited, isocyanides are generally considered

toxic if inhaled or ingested. The morpholine moiety adds potential skin/eye irritation

hazards.

PPE: Double nitrile gloves, lab coat, and safety glasses.

Storage:

Store at 2–8°C. Isocyanides can polymerize or hydrolyze over time.

Keep under inert gas (

or

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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